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Compound of Interest

Compound Name: Octocrylene-13C3

Cat. No.: B15545298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octocrylene-13C3, a stable

isotope-labeled version of the common UV filter, Octocrylene. This document is intended for

researchers in pharmaceuticals, cosmetics, and environmental science, providing key data,

analytical methodologies, and insights into its mechanism of action and metabolic fate.

Certificate of Analysis (Representative)
This section presents a typical Certificate of Analysis for Octocrylene-13C3. The values

provided are representative and may vary between batches and suppliers.

Physicochemical and Quality Control Data
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Parameter Specification Method

Chemical Name

2-ethylhexyl 2-

(nitrido(13C)methyl)-3,3-

diphenyl-(1,2-13C2)prop-2-

enoate

-

CAS Number 2196203-34-4 -

Molecular Formula ¹³C₃C₂₁H₂₇NO₂ Mass Spectrometry

Molecular Weight 364.45 g/mol Mass Spectrometry

Appearance Light yellow to yellow oil Visual Inspection

Purity (HPLC) ≥95% HPLC-UV

Isotopic Purity ≥99% ¹³C Mass Spectrometry

Storage
Store at 2-8°C, protected from

light
-

Unlabelled CAS 6197-30-4 -

Analytical Methodologies
Accurate quantification of Octocrylene-13C3 is crucial for its use as an internal standard in

analytical studies. High-Performance Liquid Chromatography (HPLC) is the most common

technique.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is suitable for determining the purity of Octocrylene-13C3.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[1]

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 75:25, v/v).[1]
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Flow Rate: 1.5 mL/min.[1]

Detection: UV detection at 210 nm.[1]

Column Temperature: 50°C.[1]

Internal Standard: Cyclosporine A can be used as an internal standard.

Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration

(e.g., in the range of 2.5 x 10⁻⁵ M to 5.5 x 10⁻⁵ M).

Mechanism of Action and Metabolic Pathways
Understanding the pathways of Octocrylene is vital for assessing its efficacy and safety.

UV Radiation Absorption and Energy Dissipation
Octocrylene functions as a chemical UV filter by absorbing UV radiation, primarily in the UVB

and short-wave UVA spectrum (280-320 nm), and dissipating the energy as heat. This process

prevents the UV radiation from penetrating the skin and causing cellular damage. The

absorbed energy excites the molecule to a higher energy state, which then returns to its ground

state through non-radiative decay, releasing the energy as thermal energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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